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Raloxifene-d4 Bismethyl Ether Raloxifene-d4 Bismethyl Ether
Brand Name: Vulcanchem
CAS No.: 1185006-58-9
VCID: VC0018070
InChI: InChI=1S/C30H31NO4S/c1-33-23-10-8-22(9-11-23)30-28(26-15-14-25(34-2)20-27(26)36-30)29(32)21-6-12-24(13-7-21)35-19-18-31-16-4-3-5-17-31/h6-15,20H,3-5,16-19H2,1-2H3/i18D2,19D2
SMILES: COC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)OC)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5
Molecular Formula: C30H31NO4S
Molecular Weight: 505.665

Raloxifene-d4 Bismethyl Ether

CAS No.: 1185006-58-9

Reference Standards

VCID: VC0018070

Molecular Formula: C30H31NO4S

Molecular Weight: 505.665

Raloxifene-d4 Bismethyl Ether - 1185006-58-9

CAS No. 1185006-58-9
Product Name Raloxifene-d4 Bismethyl Ether
Molecular Formula C30H31NO4S
Molecular Weight 505.665
IUPAC Name [6-methoxy-2-(4-methoxyphenyl)-1-benzothiophen-3-yl]-[4-(1,1,2,2-tetradeuterio-2-piperidin-1-ylethoxy)phenyl]methanone
Standard InChI InChI=1S/C30H31NO4S/c1-33-23-10-8-22(9-11-23)30-28(26-15-14-25(34-2)20-27(26)36-30)29(32)21-6-12-24(13-7-21)35-19-18-31-16-4-3-5-17-31/h6-15,20H,3-5,16-19H2,1-2H3/i18D2,19D2
Standard InChIKey MSRYQTKAUSVEDP-AUZVCRNNSA-N
SMILES COC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)OC)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5
Synonyms 6-Methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]-methanone-d4; [6-Methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]methanone-d4;
PubChem Compound 45040327
Last Modified Nov 11 2021
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